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Compound of Interest

Compound Name: 1,1-Dichlorocyclobutane

Cat. No.: B075226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
Dichlorocyclobutane. The information is presented to be a valuable resource for laboratory

and research applications.

Core Physical Properties
1,1-Dichlorocyclobutane is a halogenated cycloalkane with the molecular formula C₄H₆Cl₂.[1]

[2] The following table summarizes its key physical properties.

Physical Property Value Source(s)

Molecular Weight 124.99 g/mol [3]

Density 1.26 g/cm³ [1][4]

Boiling Point 136.3 °C at 760 mmHg [1][4]

Melting Point Not available [4]

Refractive Index 1.48 [1][4]

Solubility Not available [4]
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Note on Melting Point and Solubility: Extensive searches of available chemical databases and

literature did not yield specific experimental values for the melting point and solubility of 1,1-
Dichlorocyclobutane. These properties are frequently listed as "N/A," suggesting they may

not have been experimentally determined or are not well-documented.[4] Based on the

principle of "like dissolves like," as a chlorinated hydrocarbon, it is expected to have limited

solubility in water and be soluble in non-polar organic solvents.[5]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of 1,1-Dichlorocyclobutane.

Determination of Molecular Weight
The molecular weight of 1,1-Dichlorocyclobutane is typically calculated based on its chemical

formula (C₄H₆Cl₂) and the atomic weights of its constituent atoms (Carbon: 12.01 u, Hydrogen:

1.008 u, Chlorine: 35.45 u).

Calculation:

(4 x 12.01) + (6 x 1.008) + (2 x 35.45) = 48.04 + 6.048 + 70.90 = 124.988 g/mol

This calculated value is consistent with the reported molecular weight.[3]

Determination of Density
The density of a liquid is its mass per unit volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.

Thermometer

Water bath (for temperature control)

Procedure using a Pycnometer (for high accuracy):

Clean and dry the pycnometer thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.solubilityofthings.com/12-dichlorobutane
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine and record the mass of the empty pycnometer.

Fill the pycnometer with distilled water of a known temperature and record the mass.

Empty and dry the pycnometer.

Fill the pycnometer with 1,1-Dichlorocyclobutane at the same temperature and record the

mass.

The density is calculated using the formula: Density = (Mass of substance) / (Volume of

substance) The volume of the substance is determined from the mass of the water and its

known density at that temperature.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus:

A small test tube or a distillation flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of 1,1-Dichlorocyclobutane into the test tube or distillation flask,

along with a few boiling chips to ensure smooth boiling.

Position the thermometer so that the bulb is just above the surface of the liquid, ensuring it

measures the temperature of the vapor, not the liquid itself.

Gently heat the sample.
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The boiling point is the temperature at which the liquid boils and a steady stream of vapor is

produced, with the temperature on the thermometer remaining constant.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Apply a few drops of 1,1-Dichlorocyclobutane to the prism.

Close the prism and allow the sample to reach thermal equilibrium, typically by circulating

water from a constant temperature bath.

Adjust the refractometer to bring the dividing line between the light and dark fields into the

center of the crosshairs.

Read the refractive index from the instrument's scale.

Visualizations
The following diagrams illustrate the logical workflow for determining the physical properties of

a liquid compound like 1,1-Dichlorocyclobutane.
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Workflow for Determining Physical Properties of a Liquid
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Caption: Experimental workflow for physical property determination.
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[https://www.benchchem.com/product/b075226#physical-properties-of-1-1-
dichlorocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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